Cas no 851809-16-0 (2-methyl-5-[(4-methylphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol)

• Product name: 2-methyl-5-[(4-methylphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• CAS No: 851809-16-0
• MF: C₁₉H₂₄N₄OS
• MW: 356.485062599182
• CID: 5889418
• PubChem ID: 4581080

2-methyl-5-[(4-methylphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 2-methyl-5-[(4-methylphenyl)(4-methyl-1-piperidinyl)methyl]-
• F0631-0033
• 2-methyl-5-[(4-methylphenyl)-(4-methylpiperidin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 2-methyl-5-((4-methylpiperidin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• AKOS024589570
• 2-methyl-5-[(4-methylphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 851809-16-0

• Inchi： 1S/C19H24N4OS/c1-12-4-6-15(7-5-12)16(22-10-8-13(2)9-11-22)17-18(24)23-19(25-17)20-14(3)21-23/h4-7,13,16,24H,8-11H2,1-3H3
• InChI Key： CHPBFHBJPCBIBE-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=C(C)C=C3)N3CCC(C)CC3)=C(O)N12

Computed Properties

• Exact Mass: 356.16708258g/mol
• Monoisotopic Mass: 356.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.9Ų
• XLogP3: 4.4

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 1.26±0.53(Predicted)

Additional information on 2-methyl-5-[(4-methylphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol

Professional Introduction to Compound with CAS No. 851809-16-0 and Product Name: 2-methyl-5-[(4-methylphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol

The compound with the CAS number 851809-16-0 and the product name 2-methyl-5-[(4-methylphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines multiple heterocyclic rings, including a triazolo[3,2-b]thiazole core, which has garnered considerable attention for its potential biological activities. The presence of methyl substituents and specific aromatic groups enhances its chemical complexity and functional properties, making it a promising candidate for further research and development.

Recent studies in medicinal chemistry have highlighted the importance of triazolo[3,2-b]thiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their roles in modulating various enzymatic pathways and interacting with biological targets relevant to diseases such as cancer, inflammation, and neurological disorders. The specific arrangement of atoms in the 2-methyl-5-[(4-methylphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol molecule suggests that it may exhibit unique pharmacological properties. The methyl groups and the phenyl-piperidine moiety contribute to its solubility and binding affinity, which are critical factors in drug design.

In the context of contemporary pharmaceutical research, the synthesis and characterization of this compound have been driven by advancements in synthetic methodologies. The construction of the triazolo[3,2-b][1,3]thiazole scaffold requires precise control over reaction conditions to ensure high yield and purity. Techniques such as multi-step organic synthesis, including cyclization reactions and nucleophilic substitutions, have been employed to construct the desired framework. The introduction of the methyl groups at strategic positions enhances the compound's metabolic stability and bioavailability.

The biological evaluation of 2-methyl-5-[(4-methylphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol has revealed intriguing results. Preliminary in vitro studies indicate that this compound demonstrates potent activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, its interaction with enzymes such as kinases and phosphodiesterases has been explored, suggesting potential therapeutic applications in treating inflammatory diseases. The presence of both methylphenyl and methylpiperidine substituents appears to modulate its binding affinity to these targets.

The pharmacokinetic profile of this compound is another area of interest. The structural features contribute to its favorable pharmacokinetic properties, including adequate solubility in both aqueous and lipid environments. This balance is essential for achieving effective drug delivery systems. Furthermore, the metabolic stability observed suggests that the compound can withstand enzymatic degradation in vivo, making it a viable candidate for further clinical development.

Recent advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques have been used to predict binding modes and interactions with biological targets. These simulations provide valuable insights into how modifications at specific positions within the molecule can enhance its potency and selectivity. The integration of experimental data with computational predictions has accelerated the discovery process for novel pharmaceuticals.

The synthetic pathways developed for producing 851809-16-0 have been optimized for scalability and cost-effectiveness. By leveraging modern catalytic systems and green chemistry principles, researchers have been able to streamline synthetic routes while minimizing waste generation. This approach aligns with global efforts to promote sustainable pharmaceutical manufacturing practices.

The potential therapeutic applications of this compound are vast. Beyond its anti-cancer properties, it has shown promise in preclinical models for treating neurological disorders by modulating neurotransmitter release. The unique combination of heterocyclic rings and functional groups makes it a versatile scaffold for drug discovery. Researchers are exploring derivatives of this molecule to enhance its efficacy while reducing side effects.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical reality. By combining expertise in synthetic chemistry, biochemistry, and pharmacology, scientists can accelerate the development pipeline for new drugs like 851809-16-0. Continued investment in research infrastructure will be crucial for supporting these endeavors.

In conclusion, 2-methyl-5-[(4-methylphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 851809-16) represents a significant advancement in pharmaceutical chemistry with promising biological activities. Its complex structure, methyl substituents, phenyl-piperidine moiety, and triazolo[3, 2-b][1, 3]thiazole core contribute to its unique pharmacological properties, making it a valuable candidate for further research and development.